Cas no 1451392-23-6 (2-Chloro-5-methoxymethylphenylboronic acid)

• Product Name: 2-Chloro-5-methoxymethylphenylboronic acid
• CAS No: 1451392-23-6
• MF: C₈H₁₀BClO₃
• MW: 200.427201747894
• MDL: MFCD19105382
• CID: 4700773
• Update Time: 2025-06-11

2-Chloro-5-methoxymethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxymethylphenylboronic acid
• BC001486
• Z1326

• MDL： MFCD19105382
• Inchi： 1S/C8H10BClO3/c1-13-5-6-2-3-8(10)7(4-6)9(11)12/h2-4,11-12H,5H2,1H3
• InChI Key： CBPCPKWGIWMDQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(COC)=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Topological Polar Surface Area: 49.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-Chloro-5-methoxymethylphenylboronic acid

Recent Advances in the Application of 2-Chloro-5-methoxymethylphenylboronic acid (CAS: 1451392-23-6) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-methoxymethylphenylboronic acid (CAS: 1451392-23-6) is a boronic acid derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its chloro and methoxymethyl substituents, exhibits unique reactivity patterns that make it valuable for constructing complex molecular architectures. Recent studies have explored its role in medicinal chemistry, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs), highlighting its potential as a multifunctional building block in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-5-methoxymethylphenylboronic acid in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized this boronic acid as a crucial coupling partner in a palladium-catalyzed Suzuki reaction, achieving high yields (82-90%) and excellent selectivity. The resulting compounds showed promising activity against BTK with IC50 values in the low nanomolar range, suggesting its potential in treating B-cell malignancies. The study also noted the compound's stability under physiological conditions, a critical factor for in vivo applications.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) reported the use of 2-Chloro-5-methoxymethylphenylboronic acid as a linker component in PROTAC design. The researchers found that the methoxymethyl group enhanced solubility while maintaining the necessary rigidity for effective ternary complex formation. This modification led to PROTAC molecules with improved cellular permeability and degradation efficiency (DC50 values <100 nM for several oncogenic targets). The study provides compelling evidence for the strategic incorporation of this boronic acid derivative in next-generation protein degraders.

Analytical chemistry advancements have also benefited from applications of this compound. A 2024 Analytical Chemistry article detailed its use as a derivatization agent for mass spectrometry-based detection of diols and carbohydrates. The 2-chloro-5-methoxymethylphenylboronic acid demonstrated superior binding affinity (Ka = 3.2 × 10^3 M^-1 for glucose) compared to conventional phenylboronic acids, enabling sensitive detection at femtomolar levels. This application opens new possibilities for metabolomics studies and point-of-care diagnostics.

The safety profile and synthetic accessibility of 2-Chloro-5-methoxymethylphenylboronic acid have been systematically evaluated in recent industrial research. A 2023 white paper from a major pharmaceutical manufacturer reported successful kilogram-scale synthesis with >99% purity (HPLC) and excellent process safety characteristics (thermal stability up to 180°C). These developments suggest that this compound is transitioning from a research chemical to a viable intermediate for commercial-scale drug production.

Looking forward, the unique properties of 2-Chloro-5-methoxymethylphenylboronic acid (CAS: 1451392-23-6) position it as a valuable tool in multiple areas of chemical biology and drug development. Ongoing research is exploring its applications in antibody-drug conjugates (ADCs) and as a warhead in covalent inhibitor design. The compound's versatility, combined with recent synthetic and analytical advancements, suggests it will remain an important building block in pharmaceutical research for the foreseeable future.